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Analytical Method for Multi-Pesticide Residues
Including Propaquizafop

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propaquizafop

CAS No.: 111479-05-1

Cat. No.: S540285

The following information is summarized from a method developed for the simultaneous determination of
94 pesticides and 13 PAHs in various matrices (pepper, apple, lettuce, wheat, and soil) using GC-MS/MS.

Propaquizafop-P-ethyl, a common form of the herbicide, was one of the target analytes [1].

Table 1: Key Chromatographic and Validation Parameters for Pesticide Analysis

Parameter Description / Value

Analytical Instrument Gas Chromatography coupled with Tandem Mass Spectrometry (GC-
MS/MS) [1]

Extraction Solvent Acetone and n-hexane mixture (1:4, v/v) [1]

Clean-up Sorbent Florisil [1]

Linear Range 0.005 - 1.44 mg/kg for most pesticides [1]

Coefficient of Determination > 0.99 for most analytes [1]

(R?)
Recovery Range 70.1 - 119.3% (for pesticides at LOQ and 100x LOQ levels) [1]
Average Precision (RSD) 5.9% [1]
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Workflow for Sample Preparation and Analysis

The sample preparation procedure is based on a modified QUEChERS method. The following diagram

outlines the key steps in the workflow:

Homogenization

Extraction with
Acetone:n-Hexane (1:4)

Liquid-Liquid Partitioning
(Addition of salts)

Clean-up with Florisil

Concentration & Reconstitution

GC-MS/MS Analysis

Data Acquisition & Quantification
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Critical Considerations for Method Development

When developing a specific protocol for propaquizafop, consider these factors that influence accuracy and
reliability:
¢ Chemical Form: Ensure you are using the correct form of the analyte, typically the herbicidally active
propaquizafop-P-ethyl.
e Matrix Effects: The sample matrix (e.g., plant type, soil) can significantly suppress or enhance the
analytical signal. Use matrix-matched calibration standards for accurate quantification [1]. This
involves preparing calibration curves in a blank sample extract that is free of the target analytes.

¢ Internal Standard: For the highest precision and accuracy, use a stable isotopically labeled analog of
propaquizafop as an internal standard (IS) if commercially available.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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